Cas no 2877652-73-6 (N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide)

• Product Name: N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide
• CAS No: 2877652-73-6
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 5328801
• Update Time: 2025-06-12

N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylphenyl)-4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidineacetamide
• N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide

• Inchi： 1S/C20H26N4O2/c1-15-4-3-5-18(12-15)23-19(25)13-24-10-6-17(7-11-24)14-26-20-16(2)21-8-9-22-20/h3-5,8-9,12,17H,6-7,10-11,13-14H2,1-2H3,(H,23,25)
• InChI Key： AEESKPRHHXBDMW-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(C)=C2)=O)CCC(COC2=NC=CN=C2C)CC1

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.1±50.0 °C(Predicted)
• pka: 14.69±0.70(Predicted)

Additional information on N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide

Introduction to N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide and Its Applications in Modern Chemical Biology

N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide (CAS No. 2877652-73-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for various biological assays and drug development initiatives.

The molecular architecture of N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a 3-methylphenyl group provides a hydrophobic anchor, while the piperidin-1-yl moiety introduces a nitrogen-rich scaffold that is known to enhance binding affinity in protein interactions. Furthermore, the 3-methylpyrazin-2-yl oxymethyl substituent adds an additional layer of complexity, enabling diverse pharmacological interactions.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding capabilities for therapeutic applications. The structure of N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide aligns well with this trend, as it combines elements that are known to improve solubility, metabolic stability, and target specificity. These attributes make it an attractive scaffold for designing small molecules that can modulate biological pathways involved in diseases such as cancer, neurodegeneration, and inflammation.

The compound's potential has been further underscored by its application in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Researchers have leveraged its structural features to develop libraries of derivatives that can be screened for activity against various biological targets. Preliminary studies have hinted at its efficacy in inhibiting key enzymes and receptors implicated in disease pathogenesis. For instance, derivatives of this compound have shown promise in disrupting protein-protein interactions that are critical for tumor growth and progression.

The synthesis of N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide presents a formidable challenge due to the complexity of its structure. However, advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled researchers to construct the desired framework with high precision. This progress has been instrumental in facilitating further exploration of its pharmacological properties.

In the realm of computational chemistry, the molecular dynamics (MD) simulations and quantum mechanical (QM) calculations have played a pivotal role in understanding the behavior of N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide. These studies have provided insights into its binding modes with biological targets, helping to rationalize its observed biological activity. Additionally, virtual screening approaches have been employed to identify potential analogs with enhanced potency and selectivity. Such computational tools are indispensable in modern drug discovery pipelines.

The compound's versatility is further highlighted by its potential applications in medicinal chemistry beyond traditional drug development. It serves as a valuable building block for designing probes that can be used to study enzyme mechanisms and cellular processes. By incorporating fluorescent or radioactive labels, researchers can track the interactions of this compound with biological targets in real-time, providing invaluable data for mechanistic investigations.

The future prospects of N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide are promising, with ongoing research aiming to expand its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical trials. By leveraging cutting-edge technologies such as CRISPR gene editing and mRNA therapeutics, researchers hope to harness the full potential of this compound and related derivatives.

In conclusion, N-(3-methylphenyl)-2-(4-{(3-methylpyrazin-2-yl)oxymethyl}piperidin-1-yl)acetamide represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activity make it a compelling candidate for further exploration. As research continues to uncover new therapeutic avenues, this compound is poised to play a crucial role in shaping the future of drug discovery and development.